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Compound of Interest

Compound Name:
N2-Cyclopentylpyridine-2,3-

diamine

CAS No.: 951523-75-4

Cat. No.: B1321144

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide has been compiled from publicly available scientific literature

and chemical databases. As of the date of this document, a dedicated, peer-reviewed

publication detailing the comprehensive structure elucidation of N2-Cyclopentylpyridine-2,3-
diamine is not available. The experimental data and protocols presented herein are based on

established methodologies for analogous compounds and predictive models. This guide is

intended to serve as a practical framework for the synthesis and structural characterization of

this compound.

Introduction
N2-Cyclopentylpyridine-2,3-diamine is a heterocyclic amine belonging to the class of

substituted diaminopyridines. Compounds within this family are of significant interest in

medicinal chemistry due to their potential as scaffolds for the development of novel therapeutic

agents. The strategic placement of amino groups on the pyridine ring, coupled with N-

alkylation, provides a versatile platform for creating molecules with diverse biological activities.
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The precise determination of the three-dimensional structure of such compounds is a critical

step in understanding their structure-activity relationships (SAR) and mechanism of action.

This guide provides a comprehensive overview of the methodologies and expected data for the

complete structure elucidation of N2-Cyclopentylpyridine-2,3-diamine, covering its synthesis,

and characterization by Nuclear Magnetic Resonance (NMR) spectroscopy, Mass

Spectrometry (MS), and X-ray Crystallography.

Synthesis of N2-Cyclopentylpyridine-2,3-diamine
A plausible synthetic route for N2-Cyclopentylpyridine-2,3-diamine involves the nucleophilic

substitution of a halogenated pyridine precursor with cyclopentylamine. A general and

established method for the synthesis of N2-substituted-2,3-diaminopyridines provides a strong

basis for this proposed synthesis[1].

Proposed Synthetic Pathway:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-n2-cyclopentylpyridine-2-3-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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